Cas no 100113-21-1 (4-Acridinecarboxamide,9-amino-N-[2-(dimethylamino)ethyl]-3-methoxy-)

• Product name: 4-Acridinecarboxamide,9-amino-N-[2-(dimethylamino)ethyl]-3-methoxy-
• CAS No: 100113-21-1
• MF: C₁₉H₂₂N₄O₂
• MW: 338.40358
• CID: 223195
• PubChem ID: 150533

4-Acridinecarboxamide,9-amino-N-[2-(dimethylamino)ethyl]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Acridinecarboxamide,9-amino-N-[2-(dimethylamino)ethyl]-3-methoxy-
• 9-Amino-N-(2-(dimethylamino)ethyl)-3-methoxy-4-acridinecarboxamide
• 9-amino-N-[2-(dimethylamino)ethyl]-3-methoxyacridine-4-carboxamide
• 4-Acridinecarboxamide, 9-amino-N-(2-(dimethylamino)ethyl)-3-methoxy-
• 9-Amino-N-(2-(dimethylamino)ethyl)-3-methoxyacridine-4-carboxamide
• CHEMBL142849
• DTXSID90142963
• 100113-21-1

• Inchi： InChI=1S/C19H22N4O2/c1-23(2)11-10-21-19(24)16-15(25-3)9-8-13-17(20)12-6-4-5-7-14(12)22-18(13)16/h4-9H,10-11H2,1-3H3,(H2,20,22)(H,21,24)
• InChI Key： QKHRSPSDCFQDNF-UHFFFAOYSA-N
• SMILES： NC1=C2C(C(C(NCCN(C)C)=O)=C(OC)C=C2)=NC2C1=CC=CC=2

Computed Properties

• Exact Mass: 338.17446
• Monoisotopic Mass: 338.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 80.48